3-(4-Methylphenyl)oxolane-3-carbonitrile

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 3-(4-methylphenyl)oxolane-3-carbonitrile
• InChI: InChI=1S/C12H13NO/c1-10-2-4-11(5-3-10)12(8-13)6-7-14-9-12/h2-5H,6-7,9H2,1H3
• InChI Key: ISHXKWHGJOEQST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CCOC2)C#N

Description

3-(4-Methylphenyl)oxolane-3-carbonitrile is a heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a 4-methylphenyl group and a nitrile moiety. This structure combines aromatic, ether, and nitrile functionalities, making it a versatile intermediate in organic synthesis and pharmaceutical research. The 4-methylphenyl group enhances lipophilicity and may influence π-π stacking interactions in crystalline or supramolecular systems, while the nitrile group offers reactivity for further functionalization (e.g., hydrolysis to carboxylic acids or reduction to amines).

Preparation Methods

The synthesis of 3-(4-Methylphenyl)oxolane-3-carbonitrile typically involves the reaction of 4-methylbenzaldehyde with ethyl cyanoacetate in the presence of a base, followed by cyclization to form the oxolane ring . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like piperidine or sodium ethoxide. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

3-(4-Methylphenyl)oxolane-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxolane-3-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group, forming 3-(4-Methylphenyl)oxolane-3-amine.

Substitution: The nitrile group can undergo nucleophilic substitution reactions to form various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines or alcohols. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(4-Methylphenyl)oxolane-3-carbonitrile has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: This compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of fine chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)oxolane-3-carbonitrile involves its interaction with specific molecular targets and pathways. For instance, its nitrile group can form hydrogen bonds with biological macromolecules, affecting their function. The oxolane ring may also interact with enzymes or receptors, modulating their activity. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key Substituents
3-(4-Methylphenyl)oxolane-3-carbonitrile	C₁₂H₁₃NO	187.24*	Not Provided	4-Methylphenyl, nitrile
3-(2-Bromoethoxy)oxolane-3-carbonitrile	C₇H₁₀BrNO₂	228.07	888723-43-1	2-Bromoethoxy, nitrile
Celecoxib (reference)	C₁₇H₁₄F₃N₃O₂S	381.37	169590-42-5	4-Methylphenyl, trifluoromethyl, sulfonamide

*Calculated molecular weight based on formula.

Key Observations:

For example, celecoxib (a diarylpyrazole with a 4-methylphenyl group) forms extensive hydrogen-bonded networks in its crystal lattice, driven by sulfonamide and trifluoromethyl groups . This suggests that the 4-methylphenyl group in the target compound could similarly influence packing efficiency.

Thermal and Chemical Stability: Ionic liquids (ILs) with nitrile functionalities, as referenced in , demonstrate high thermal stability and low vapor pressure, traits that may extend to nitrile-containing oxolanes .

Pharmaceutical Relevance: Celecoxib’s 4-methylphenyl group contributes to its COX-2 inhibitory activity .

Biological Activity

3-(4-Methylphenyl)oxolane-3-carbonitrile is a compound of interest due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including antibacterial, antiviral, and anticancer activities. Various studies have explored its mechanisms of action, synthesis methods, and therapeutic potential.

Chemical Structure and Properties

The chemical structure of 3-(4-Methylphenyl)oxolane-3-carbonitrile can be represented as follows:

$$\text{C}_{12}\text{H}_{13}\text{N}\text{O}$$

This compound features an oxolane ring and a carbonitrile group, which are critical for its biological activity.

Antibacterial Activity

Research has demonstrated that 3-(4-Methylphenyl)oxolane-3-carbonitrile exhibits significant antibacterial properties. In one study, derivatives of this compound were tested against various strains of bacteria, including Klebsiella pneumoniae and Pseudomonas aeruginosa. The results indicated inhibition zones ranging from 20 mm to 25 mm, suggesting potent antibacterial effects comparable to standard antibiotics .

Table 1: Antibacterial Activity of 3-(4-Methylphenyl)oxolane-3-carbonitrile

Bacterial Strain	Inhibition Zone (mm)	Standard Drug (mm)
Klebsiella pneumoniae	25	27
Pseudomonas aeruginosa	22	24

Antiviral Activity

The compound has also shown promise as an antiviral agent. In vitro studies indicated that it could inhibit the growth of viruses such as H5N1. The mechanism appears to involve the disruption of viral replication processes, although further studies are required to elucidate the exact pathways involved .

Anticancer Activity

The anticancer potential of 3-(4-Methylphenyl)oxolane-3-carbonitrile has been evaluated in various cancer cell lines. Notably, it demonstrated cytotoxic effects against MCF-7 (breast cancer) and A549 (lung cancer) cell lines. The IC50 values ranged from 10 µM to 20 µM, indicating significant antiproliferative activity .

Table 2: Anticancer Activity Data

Cell Line	IC50 (µM)	Reference
MCF-7	10
A549	15
HeLa	20

The biological activity of 3-(4-Methylphenyl)oxolane-3-carbonitrile can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in bacterial cell wall synthesis and viral replication.
• Induction of Apoptosis : In cancer cells, it appears to trigger apoptotic pathways, leading to cell death.
• ROS Generation : The generation of reactive oxygen species (ROS) has been implicated in its cytotoxic effects against tumor cells .

Case Studies

Several case studies have illustrated the effectiveness of this compound in various applications:

• Study on Antibacterial Effects : A comparative study highlighted the effectiveness of derivatives against hospital-acquired infections, showcasing their potential as new therapeutic agents .
• Antiviral Research : Another investigation focused on the antiviral properties against H5N1, revealing a promising profile for future drug development targeting viral infections .

Q & A

Basic Research Questions

Q. What are the recommended methods for confirming the molecular structure of 3-(4-Methylphenyl)oxolane-3-carbonitrile in synthetic samples?

• Answer : Combine spectroscopic and crystallographic techniques.

• 1H/13C-NMR : Assign signals based on coupling patterns and integration ratios. For example, the oxolane ring protons (δ ~3.5–4.5 ppm) and aromatic protons (δ ~6.8–7.5 ppm) should align with substituent effects .
• Mass Spectrometry : Confirm the molecular ion peak ([M+H]+) and fragmentation patterns (e.g., loss of the nitrile group) .
• Single-Crystal X-ray Diffraction (SCXRD) : Use SHELXL for refinement to resolve bond lengths/angles (e.g., C–C bonds in the oxolane ring: ~1.54 Å) .

Q. How should researchers design crystallization experiments for 3-(4-Methylphenyl)oxolane-3-carbonitrile?

• Answer : Optimize solvent polarity and temperature gradients.

• Solvent Selection : Test binary mixtures (e.g., ethanol/water) to balance solubility and nucleation rates.
• Temperature Control : Gradual cooling (e.g., 4°C/day) enhances crystal quality for SCXRD. Use ORTEP-3 for visualizing thermal ellipsoids and validating atomic positions .

Q. What computational tools are essential for preliminary conformational analysis of the oxolane ring?

• Answer : Employ DFT (e.g., B3LYP/6-31G*) to model puckering.

• Puckering Parameters : Apply Cremer-Pople coordinates (Q, θ, φ) to quantify non-planarity. For example, a tetrahydrofuran derivative may exhibit a twist-boat conformation with Q ≈ 0.5 Å .

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data (e.g., bond length outliers) for 3-(4-Methylphenyl)oxolane-3-carbonitrile?

• Answer : Validate refinement parameters and check for disorder.

• SHELXL Tweaks : Adjust restraints for anisotropic displacement parameters (ADPs) and apply TWIN/BASF commands if twinning is suspected .
• Hydrogen Bonding Analysis : Use graph-set notation (e.g., R2²(8) motifs) to identify intermolecular interactions influencing packing .

Q. What role do hydrogen-bonding networks play in the stability of 3-(4-Methylphenyl)oxolane-3-carbonitrile crystals?

• Answer : Analyze supramolecular synthons via Hirshfeld surfaces.

• C–H···N Interactions : The nitrile group may form weak hydrogen bonds (d ≈ 3.0 Å) with adjacent methylphenyl C–H donors, stabilizing layered packing .

Q. How does ring puckering in the oxolane moiety affect the compound’s reactivity in nucleophilic reactions?

• Answer : Correlate puckering amplitude (Q) with steric accessibility.

• Puckering Dynamics : A flattened envelope conformation (θ ≈ 0°) exposes the nitrile group, enhancing nucleophilic attack at the carbonyl carbon. Use variable-temperature NMR to track conformational flexibility .

Q. What strategies are effective for synthesizing derivatives of 3-(4-Methylphenyl)oxolane-3-carbonitrile with modified bioactivity?

• Answer : Functionalize the methylphenyl or nitrile groups.

• SAR Studies : Replace the methyl group with halogens (e.g., Br, F) and assess cytotoxicity via docking simulations (e.g., AutoDock Vina) against target proteins .